molecular formula C16H22N4 B14243591 2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- CAS No. 410535-98-7

2,4-Pyrimidinediamine, 6-hexyl-5-phenyl-

Cat. No.: B14243591
CAS No.: 410535-98-7
M. Wt: 270.37 g/mol
InChI Key: DBCDYKFZHWOABJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

The synthesis of 2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- typically involves the reaction of appropriate starting materials under specific conditions. One common synthetic route involves the condensation of a hexyl-substituted pyrimidine derivative with a phenyl-substituted amine. The reaction conditions often include the use of a suitable solvent, such as ethanol or methanol, and a catalyst, such as a Lewis acid . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- undergoes various types of chemical reactions, including:

Mechanism of Action

The mechanism of action of 2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Properties

CAS No.

410535-98-7

Molecular Formula

C16H22N4

Molecular Weight

270.37 g/mol

IUPAC Name

6-hexyl-5-phenylpyrimidine-2,4-diamine

InChI

InChI=1S/C16H22N4/c1-2-3-4-8-11-13-14(12-9-6-5-7-10-12)15(17)20-16(18)19-13/h5-7,9-10H,2-4,8,11H2,1H3,(H4,17,18,19,20)

InChI Key

DBCDYKFZHWOABJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=C(C(=NC(=N1)N)N)C2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.